oligophosphoglycerol-ATP
oligophosphoglycerol-ATP
Brand Name:
Vulcanchem
CAS No.:
101968-93-8
VCID:
VC0028231
InChI:
InChI=1S/C13H21N5O19P4/c14-10-7-11(16-3-15-10)18(4-17-7)12-8(20)9(35-39(26,27)32-1-5(19)13(21)22)6(34-12)2-33-40(28,29)37-41(30,31)36-38(23,24)25/h3-6,8-9,12,19-20H,1-2H2,(H,21,22)(H,26,27)(H,28,29)(H,30,31)(H2,14,15,16)(H2,23,24,25)/t5?,6-,8-,9-,12-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCC(C(=O)O)O)O)N
Molecular Formula:
C13H21N5O19P4
Molecular Weight:
675.22 g/mol
oligophosphoglycerol-ATP
CAS No.: 101968-93-8
Main Products
VCID: VC0028231
Molecular Formula: C13H21N5O19P4
Molecular Weight: 675.22 g/mol
| CAS No. | 101968-93-8 |
|---|---|
| Product Name | oligophosphoglycerol-ATP |
| Molecular Formula | C13H21N5O19P4 |
| Molecular Weight | 675.22 g/mol |
| IUPAC Name | 3-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl]oxy-hydroxyphosphoryl]oxy-2-hydroxypropanoic acid |
| Standard InChI | InChI=1S/C13H21N5O19P4/c14-10-7-11(16-3-15-10)18(4-17-7)12-8(20)9(35-39(26,27)32-1-5(19)13(21)22)6(34-12)2-33-40(28,29)37-41(30,31)36-38(23,24)25/h3-6,8-9,12,19-20H,1-2H2,(H,21,22)(H,26,27)(H,28,29)(H,30,31)(H2,14,15,16)(H2,23,24,25)/t5?,6-,8-,9-,12-/m1/s1 |
| Standard InChIKey | BVGPWHMILIFADE-NRJACJQQSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCC(C(=O)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCC(C(=O)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCC(C(=O)O)O)O)N |
| Synonyms | 3-phospho-(glyceroyl-gamma-triphosphoroyl-5'-adenosine-3'-3-phospho)-4-glyceroyl-gamma-triphosphoroyl-5'-adenosine oligophosphoglycerol-ATP OPG-ATP |
| PubChem Compound | 127996 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume